1,3-Difluoro-2-nitrobenzene
Cat. No. B107855
M. Wt: 159.09 g/mol
InChI Key: SSNCMIDZGFCTST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429583B2
Procedure details
Reaction of 2.0 g (2.6 mmol) 2,6-difluoro-nitrobenzene with a 2 molar solution of methylamine in THF analogously to the process for preparing Intermediate 10a. Red solid. Yield: 1.8 g (86%); mass spectroscopy: [M+H]+=171.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Intermediate 10a
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4](F)[C:3]=1[N+:9]([O-:11])=[O:10].[CH3:12][NH2:13]>C1COCC1>[F:1][C:2]1[C:3]([N+:9]([O-:11])=[O:10])=[C:4]([NH:13][CH3:12])[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
|
FC1=C(C(=CC=C1)F)[N+](=O)[O-]
|
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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CN
|
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Name
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|
|
Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
C1CCOC1
|
Step Two
[Compound]
|
Name
|
Intermediate 10a
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
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|
|
Smiles
|
FC=1C(=C(C=CC1)NC)[N+](=O)[O-]
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
